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Compound of Interest |

1-Benzoylpiperidin-3-amine
Compound Name:

hydrochloride
CAS No.: 1158607-76-1
Cat. No.: B1438425

Get Quote

Executive Summary

1-Benzoylpiperidin-3-amine hydrochloride (CAS: 1114596-54-1) is a specialized
heterocyclic building block extensively utilized in medicinal chemistry.[1][2] As a functionalized
piperidine scaffold, it serves as a critical intermediate in the synthesis of GPCR ligands, kinase
inhibitors, and peptidomimetics.[3] Its structural value lies in the orthogonal reactivity of its two
nitrogen centers: the amide-protected ring nitrogen (stable) and the primary amine (reactive
handle), allowing for precise, regioselective diversification of lead compounds.[3]

This guide provides a comprehensive technical analysis of the compound, detailing its
physicochemical properties, validated synthesis routes, analytical characterization, and
handling protocols.

Chemical Identity & Structural Analysis

The compound consists of a piperidine ring benzoylated at the N1 position, with a primary
amine at the C3 position, isolated as the hydrochloride salt.[3] The C3 position introduces
chirality; while the CAS 1114596-54-1 typically refers to the racemate or unspecified
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stereochemistry, enantiopure forms ((R)- or (S)-) are critical for structure-activity relationship

(SAR) studies.

Property

Data

IUPAC Name

(3-Amino-1-piperidinyl)(phenyl)methanone
hydrochloride

Common Name

1-Benzoylpiperidin-3-amine HCI

CAS Number 1114596-54-1
Molecular Formula C12H17CIN20
Molecular Weight 240.73 g/mol
Free Base MW 204.27 g/mol

SMILES

CI.NC1CN(CC1)C(=0)C2=CC=CC=C2

Stereochemistry

Racemic (unless specified as (R)- or (S)-

isomer)

Physicochemical Properties

Understanding the solid-state and solution-phase behavior of this salt is vital for assay

formulation and process scaling.
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Parameter Value / Characteristic Context

White to off-white crystalline High purity (>95%) forms are
Appearance ] i )

solid typically white.[4]

High solubility in polar protic
Solubility Water, DMSO, Methanol solvents due to ionic character.

[3]

Typical for amine hydrochloride
Melting Point >200°C (Decomposes) salts; exact MP depends on
crystal habit.[3]

Requires storage in desiccated

Hygroscopicity Moderate N ,
conditions to prevent caking.[3]
Indicates moderate lipophilicity
LogP (Free Base) ~1.1 (Predicted) suitable for CNS-active drug
scaffolds.[3]
Typical for primary aliphatic
pKa (C3-NH2) ~9.0-10.0 amines; protonated at

physiological pH.

Synthesis & Manufacturing Strategy
Strategic Logic (Expertise & Experience)

Direct benzoylation of 3-aminopiperidine is operationally risky due to the presence of two
nucleophilic nitrogen atoms.[3] Although the secondary ring amine is sterically distinct from the
primary exocyclic amine, direct acylation often yields a mixture of N1-benzoyl, N3-benzoyl, and
N1,N3-bis-benzoyl products.

To ensure regiochemical integrity, the industry-standard protocol utilizes a Protection-
Deprotection Strategy. We employ tert-butyl carbamate (Boc) protection for the C3-amine. This
renders the C3-nitrogen non-nucleophilic, forcing the benzoyl chloride to react exclusively with
the N1-ring nitrogen.

Validated Synthesis Route
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The workflow involves three distinct stages:

o Selective Protection: Starting with 3-aminopiperidine (or purchasing 3-(Boc-
amino)piperidine).

e N-Acylation: Reaction with benzoyl chloride under basic conditions.[3]
» Deprotection/Salt Formation: Acidic cleavage of the Boc group to yield the target HCI salt.[3]

Diagram 1: Synthesis Pathway (Boc-Strategy)

3-(Boc-amino)piperidine Acylation

(Starting Material) 0°C to RT) ‘
Intermediate: Deprotection
N-Boc-1-Benzoyl _
Benzoyl Chioride |---——""""" | piperidin-3-amine w
+ Et3N/ DCM TARGET:
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N B i drochloride
4M HCI in Dioxane i

Click to download full resolution via product page

Caption: Regioselective synthesis via Boc-protection strategy to ensure N1-acylation specificity.

Step-by-Step Protocol

o Acylation:

[e]

Dissolve tert-butyl piperidin-3-ylcarbamate (1.0 eq) in Dichloromethane (DCM).

[e]

Add Triethylamine (1.5 eq) and cool to 0°C.

o

Dropwise add Benzoyl Chloride (1.1 eq).[3] Stir at Room Temperature (RT) for 2 hours.

[¢]

QC Check: Monitor by TLC/LC-MS for disappearance of starting material.[3]

[¢]

Workup: Wash with NaHCOs, dry over MgSOa4, and concentrate.[3]

» Deprotection:
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o Dissolve the intermediate in 1,4-Dioxane.[3]
o Add 4M HCI in Dioxane (5-10 eq). Stir at RT for 4-12 hours.[3]

o Precipitation usually occurs.[3]

* Isolation:
o Filter the white solid precipitate.[3]
o Wash with diethyl ether to remove organic impurities.[3]
o Dry under vacuum to yield 1-Benzoylpiperidin-3-amine hydrochloride.

Analytical Characterization

To validate the identity and purity of the compound, the following spectroscopic signatures must
be confirmed.

Nuclear Magnetic Resonance (*H-NMR)
e Solvent: DMSO-ds (preferred for salts).[3]

o Key Signals:

[e]

0 7.3-7.5 ppm (m, 5H): Aromatic protons from the benzoyl group.[3]

o

0 8.0-8.5 ppm (br s, 3H): Exchangeable protons from the primary amine salt (-NHs™*).[3]

[¢]

0 3.0-4.5 ppm (m, 4H): Piperidine ring protons adjacent to Nitrogen (deshielded by the
amide and amine).[3]

[¢]

0 1.5-2.0 ppm (m, 4H): Piperidine ring methylene protons.[3]

Mass Spectrometry (LC-MS)

« lonization: ESI (Positive Mode).[3]

e Target lon: [M+H]* = 205.13 m/z (corresponding to the free base C12H16N20).[3]
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+ Note: You will not see the chloride ion in the positive scan; it acts as the counterion.[3]

Diagram 2: Quality Control Decision Tree
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Caption: Standard QC workflow ensuring identity (MS/NMR) and purity (HPLC) before release.

Handling, Safety & Storage
GHS Classification[3][5]

» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.[3][5][6][7][8][9]
o H319: Causes serious eye irritation.[3][5][7][9][10]

o H335: May cause respiratory irritation.[3][5][7][9][10][11]

Storage Protocol

o Temperature: 2-8°C (Refrigerate).

o Atmosphere: Store under inert gas (Nitrogen or Argon) if possible, though HCI salts are
generally stable in air.[3]

o Container: Tightly sealed glass vial; hygroscopic nature requires protection from moisture.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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